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Compound of Interest

Compound Name: Mordant Yellow 10

Cat. No.: B1146792

Synthesis of Mordant Yellow 10: A Technical
Guide

An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Mordant Yellow
10, a monoazo dye, starting from the readily available precursor, 4-aminobenzenesulfonic acid
(sulfanilic acid). The synthesis is a classic example of diazo coupling, a cornerstone of aromatic
chemistry and dye synthesis. This document outlines the detailed experimental protocols, key
reaction parameters, and expected outcomes, tailored for researchers, scientists, and
professionals in drug development who may utilize such synthetic pathways.

Introduction

Mordant Yellow 10, also known as C.I. 14010, is synthesized through a two-step process: the
diazotization of 4-aminobenzenesulfonic acid followed by an azo coupling reaction with 2-
hydroxybenzoic acid (salicylic acid)[1][2]. The sulfonic acid group imparted by the starting
material ensures the water solubility of the final dye, a crucial property for its application in
textiles[3]. The overall reaction involves the conversion of the primary aromatic amine of
sulfanilic acid into a reactive diazonium salt, which then acts as an electrophile in a substitution
reaction with the electron-rich aromatic ring of salicylic acid.

Synthetic Pathway
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The synthesis of Mordant Yellow 10 proceeds via the following key stages:

o Diazotization: 4-aminobenzenesulfonic acid is treated with nitrous acid (generated in situ
from sodium nitrite and a strong acid) at low temperatures to form the corresponding

diazonium salt.

e Azo Coupling: The freshly prepared diazonium salt is then coupled with salicylic acid under
controlled pH conditions to yield the final azo dye.

The logical workflow for this synthesis is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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